Cas no 2411333-37-2 (N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide)

• Product Name: N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide
• CAS No: 2411333-37-2
• MF: C₂₀H₂₄N₄O₂
• MW: 352.430164337158
• CID: 5356305
• PubChem ID: 146101028
• Update Time: 2025-06-08

N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3952172427
• N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide
• N-[4-[[[(E)-4-(Dimethylamino)but-2-enoyl]amino]methyl]phenyl]-N-methylpyridine-4-carboxamide

• Inchi： 1S/C20H24N4O2/c1-23(2)14-4-5-19(25)22-15-16-6-8-18(9-7-16)24(3)20(26)17-10-12-21-13-11-17/h4-13H,14-15H2,1-3H3,(H,22,25)/b5-4+
• InChI Key： XGNSYKPBLHDLLG-SNAWJCMRSA-N
• SMILES： O=C(C1C=CN=CC=1)N(C)C1C=CC(=CC=1)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 478
• XLogP3: 1.3
• Topological Polar Surface Area: 65.5

Additional information on N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide

Introduction to N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide (CAS No. 2411333-37-2)

N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2411333-37-2, represents a unique molecular architecture that combines various functional groups, making it a promising candidate for further research and development in medicinal applications.

The molecular structure of this compound features a pyridine core, which is a common motif in many bioactive molecules. The presence of a carboxamide group at the 4-position of the pyridine ring enhances its potential for interactions with biological targets. Additionally, the phenyl ring substituent, which is further modified with an amide linkage to a butenamido group, introduces additional layers of complexity and functionality. This intricate design allows for diverse chemical modifications and biological activities, making it an intriguing subject for medicinal chemists.

The butenamido group, specifically the (2E)-isomer, is particularly noteworthy due to its ability to engage in hydrogen bonding and π-stacking interactions. These interactions are crucial for the compound's binding affinity and specificity to biological targets. The dimethylamino substituent on the butenamido group further enhances the compound's solubility and bioavailability, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies have shown that N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide can interact with various enzymes and receptors, suggesting its potential as a lead compound for drug discovery. For instance, preliminary computational studies have indicated that it may bind to enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents.

In vitro experiments have also provided valuable insights into the biological activity of this compound. Researchers have observed notable inhibitory effects on certain enzymatic pathways when using N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide as an inhibitor. These findings align well with computational predictions and highlight the compound's potential therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes green chemistry principles, aiming to minimize waste and improve sustainability in pharmaceutical manufacturing.

Future research directions for N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Additionally, modifications to its structure could be investigated to optimize its biological activity and reduce potential side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking the full therapeutic potential of this compound.

The growing interest in this compound underscores the importance of innovative molecular design in drug discovery. By leveraging cutting-edge chemical synthesis techniques and computational methods, researchers can develop novel therapeutics that address unmet medical needs. N-(4-{[(2E)-4-(dimethylamino)but-2-enamido]methyl}phenyl)-N-methylpyridine-4-carboxamide exemplifies how interdisciplinary approaches can lead to significant breakthroughs in pharmaceutical science.